Cas no 2137902-84-0 (Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)-
• CAS No: 2137902-84-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5279077
• PubChem ID: 165787462
• Update Time: 2025-07-15

Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)-
• EN300-684243
• 1-[1-(aminomethyl)cyclopropyl]-5-methylhexan-1-ol
• 2137902-84-0

• Inchi： 1S/C11H23NO/c1-9(2)4-3-5-10(13)11(8-12)6-7-11/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： QTFLESNKDZFAFS-UHFFFAOYSA-N
• SMILES： OC(CCCC(C)C)C1(CN)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 271.9±13.0 °C(Predicted)
• pka: 15.14±0.20(Predicted)

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)-

Comprehensive Overview of Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- (CAS No. 2137902-84-0)

Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- (CAS No. 2137902-84-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a cyclopropane ring, a methanol group, and an aminomethyl substituent, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and neurological conditions.

The growing interest in Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- is reflected in the surge of online searches related to its synthesis methods, physicochemical properties, and industrial applications. With the rise of green chemistry and sustainable manufacturing practices, many users are inquiring about eco-friendly routes to produce this compound. Additionally, its potential role in bioactive molecule design has made it a hot topic in academic and industrial forums. The compound’s stereochemistry and reactivity are also frequently discussed, as these attributes are critical for its integration into complex molecular architectures.

From a technical perspective, Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- exhibits notable stability under standard conditions, which enhances its practicality for large-scale production. Its solubility profile and thermal behavior have been extensively studied to optimize its use in various formulations. Recent advancements in catalytic processes have further improved the efficiency of its synthesis, reducing costs and environmental impact. These developments align with the broader industry trend toward high-value fine chemicals and custom synthesis solutions.

The compound’s relevance extends to the field of medicinal chemistry, where its scaffold is being investigated for its ability to modulate biological targets. For instance, its structural analogs have shown promise in preclinical studies for conditions such as inflammation and neurodegenerative diseases. This has led to increased demand for high-purity batches of the compound, driving innovation in analytical techniques and quality control protocols. Furthermore, its compatibility with peptide coupling and cross-coupling reactions makes it a valuable building block for drug candidates.

In the context of material science, Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- is being explored for its potential to enhance polymer properties. Its incorporation into polymeric matrices can improve mechanical strength and thermal resistance, making it suitable for advanced coatings and adhesives. The compound’s functional groups also enable its use in surface modification applications, which are critical for developing next-generation materials with tailored properties.

As the scientific community continues to uncover new applications for Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)-, its market potential is expected to grow. Industry reports highlight its increasing adoption in R&D laboratories and contract manufacturing organizations (CMOs). The compound’s versatility and scalability position it as a key player in the evolving landscape of specialty chemicals. For those seeking detailed technical data or supplier information, reliable sources include peer-reviewed journals and certified chemical databases.

In summary, Cyclopropanemethanol, 1-(aminomethyl)-α-(4-methylpentyl)- (CAS No. 2137902-84-0) represents a compelling example of how innovative chemical design can address contemporary challenges in multiple industries. Its multifunctional nature and broad applicability underscore its importance in both academic research and industrial innovation. As interest in sustainable and high-performance chemicals grows, this compound is poised to play a pivotal role in shaping future advancements.